Cas no 2228156-73-6 (5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2228156-73-6
• MF: C₈H₈BrNO₂S
• MW: 262.123620033264
• CID: 6197516
• PubChem ID: 165662455
• Update Time: 2025-06-23

5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one
• EN300-1919301
• 2228156-73-6

• Inchi： 1S/C8H8BrNO2S/c1-4-5(9)2-7(13-4)6-3-10-8(11)12-6/h2,6H,3H2,1H3,(H,10,11)
• InChI Key： XRUNELDWLHKYRB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 260.94591g/mol
• Monoisotopic Mass: 260.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228156-73-6)

The compound 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one (CAS No. 2228156-73-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring substituted with a bromo and methyl group, coupled with an oxazolidin-2-one moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting infectious diseases and metabolic disorders.

In recent years, the search for heterocyclic compounds with enhanced pharmacokinetic properties has surged, driven by advancements in computational chemistry and high-throughput screening. The 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one scaffold aligns with this trend, as its structural features may improve drug-like characteristics such as solubility and metabolic stability. This has led to its inclusion in libraries for fragment-based drug design, a strategy increasingly adopted by biotech firms to accelerate lead optimization.

Another area of interest is the compound's role in agrochemical innovation. With global concerns over food security and sustainable farming, researchers are exploring its derivatives as potential crop protection agents. The bromo substituent, in particular, could facilitate the development of new pesticides or herbicides with lower environmental impact. This aligns with the European Union's Green Deal initiative, which emphasizes reducing chemical residues in agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 2228156-73-6 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritizing REACH compliance or GMP synthesis often seek detailed specifications of such intermediates to ensure reproducibility. The presence of both thiophene and oxazolidinone rings also makes it a candidate for studying cross-coupling reactions, a hot topic in catalysis research.

Environmental considerations further elevate the relevance of this compound. As industries shift toward green chemistry, its potential for biodegradable transformation products is under scrutiny. Computational models predicting eco-toxicity profiles are being applied to assess its safety, addressing public queries about chemical sustainability—a frequently searched term in scientific databases.

In conclusion, 5-(4-bromo-5-methylthiophen-2-yl)-1,3-oxazolidin-2-one exemplifies the intersection of medicinal chemistry, materials science, and environmental stewardship. Its multifaceted applications reflect broader trends in precision synthesis and responsible innovation, making it a compound of enduring scientific and industrial value.